tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate

• IUPAC Name: tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• InChI: InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(7-13)4-5-11/h8H,4-7,12H2,1-3H3/t8-/m0/s1
• InChI Key: FNODMLLSUDSGEV-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2(C1)CC2)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H](C2(C1)CC2)N
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• CAS RN: 1638744-92-9

Description

“tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate” is a chemical compound with the CAS Number: 1026609-83-5. It has a molecular weight of 212.29. The IUPAC name of this compound is tert-butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(7-13)4-5-11/h8H,4-7,12H2,1-3H3. This code provides a unique representation of the molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder. It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Enantioselective Synthesis

A catalytic and enantioselective preparation of (S)-4-methyleneproline scaffolds, which are pivotal in medicinal chemistry, has been developed. This process transforms tert-butyl (S)-4-methyleneprolinate into N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, a crucial element in antiviral ledipasvir's industrial synthesis (López et al., 2020).

Antibacterial Activity

Novel compounds designed with the tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane scaffold have exhibited potent in vitro antibacterial activity against respiratory pathogens, including gram-positive and gram-negative bacteria. These compounds have also shown promising in vivo activity in murine pneumonia models, suggesting their potential as antibacterial drugs for respiratory tract infections (Odagiri et al., 2013).

Drug Design and Synthesis

The synthesis of novel amino acids and their incorporation into drug design has been explored through the construction of spirocyclic scaffolds. These efforts aim to develop sterically constrained amino acids for use in chemistry, biochemistry, and drug design, showcasing the versatility of the tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane scaffold (Radchenko et al., 2010).

Advanced Organic Synthesis Techniques

The reductive cleavage and subsequent transformations of 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates have been investigated, leading to the formation of bi- or tricyclic lactams or lactones. This highlights the compound's role in facilitating the development of complex organic synthesis techniques (Molchanov et al., 2016).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H315, H318, and H335. These statements correspond to skin irritation, serious eye damage, and respiratory irritation, respectively.